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Compound of Interest

Compound Name: Palifermin

Cat. No.: B1169686

Essential safety and logistical information for the proper handling and disposal of Palifermin
(Kepivance®) in a research environment.

Palifermin, a recombinant human keratinocyte growth factor, is classified as a hazardous
agent by the National Institute for Occupational Safety and Health (NIOSH) under Group 2.[1]
Adherence to proper disposal procedures is critical to ensure personnel safety and
environmental protection. This guide provides a comprehensive, step-by-step approach for
researchers, scientists, and drug development professionals.

Immediate Safety and Handling Considerations

Palifermin is intended for single use only and does not contain preservatives.[2][3][4] Once
reconstituted, it should ideally be used immediately. However, if necessary, it can be stored
under specific conditions. Any deviation from these conditions necessitates immediate and

proper disposal.

.. . . L. Required Action After
Condition Maximum Time Limit o
Limit Exceeded

Reconstituted solution at room ]
1 hour Discard
temperature

Reconstituted solution
refrigerated (2°C to 8°C)

24 hours Discard

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1169686?utm_src=pdf-interest
https://www.benchchem.com/product/b1169686?utm_src=pdf-body
https://www.benchchem.com/product/b1169686?utm_src=pdf-body
https://www.stericycle.ie/en-ie/solutions/pharmaceutical-waste
https://www.benchchem.com/product/b1169686?utm_src=pdf-body
https://ec.europa.eu/health/documents/community-register/2010/2010042978450/anx_78450_en.pdf
https://www.kepivance.com/themes/custom/kepivance/files/kepivance-prescribing-information.pdf
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=426f6e64-2c20-4a61-6d65-7320426f6e64
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Protocol

The disposal of Palifermin and materials contaminated with it must comply with all applicable
federal, state, and local regulations for hazardous waste.[2][5] The following protocol outlines
the general steps for proper disposal:

Step 1: Segregation of Palifermin Waste

Proper segregation of hazardous drug waste is crucial. Palifermin waste should be
categorized as either "trace" or "bulk" (non-trace) cytotoxic waste.

o Trace Waste: Includes empty vials, syringes, and other containers that held Palifermin,
containing less than 3% of the original volume.[6]

o Bulk Waste: Encompasses unused or expired Palifermin, partially used vials, and materials
heavily contaminated with the drug.[6][7]

Step 2: Use of Designated Waste Containers

All Palifermin waste must be disposed of in clearly labeled, puncture-resistant containers
designated for cytotoxic or chemotherapy waste.[1][8][9][10]

o Primary Containers: Use purple or yellow rigid, leak-proof containers.[1][8][9][11] These
containers should be clearly marked with "Cytotoxic Waste," "Chemotherapy Waste," or a
similar warning.[9][12]

¢ Sharps: All needles and syringes used for Palifermin administration must be disposed of
immediately in a designated chemotherapy sharps container.[6][8]

Step 3: Handling and Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Palifermin waste to minimize
exposure.

o Gloves: Wear two pairs of chemotherapy-tested gloves.

e Gown: A protective gown should be worn.
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o Eye Protection: Safety goggles or a face shield is necessary.
Step 4: Final Disposal Procedure
The ultimate disposal method for cytotoxic waste is high-temperature incineration.[8][13]

o Waste Collection: Once the designated waste containers are full, they should be securely
sealed.

e Environmental Health & Safety (EHS): Contact your institution's EHS department for pickup
and disposal of the hazardous waste containers.[7][10][14] They will coordinate with a
licensed hazardous waste contractor for final incineration.

Experimental Workflow for Palifermin Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Palifermin.
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Caption: Workflow for the safe disposal of Palifermin.
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Spill Management

In the event of a Palifermin spill, immediate action is required to contain and clean the area
while protecting personnel.

o Evacuate and Secure: Alert others in the area and restrict access to the spill site.

o Don Appropriate PPE: This includes a respirator, two pairs of chemotherapy gloves, a
disposable gown, and eye protection.

o Contain the Spill: For liquid spills, use absorbent pads to gently cover and absorb the
material. For powder spills, gently cover with wetted absorbent pads to prevent
aerosolization.[7]

¢ Clean the Area: Thoroughly clean the spill area with a detergent solution followed by clean
water.[7]

¢ Dispose of Cleanup Materials: All materials used for spill cleanup must be disposed of as
bulk cytotoxic waste in the designated purple or yellow containers.[7]

¢ Report the Spill: Report the incident to your institution's EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.ehs.washington.edu/chemical/specific-chemical-hazards/chemotherapy-hazardous-drugs
https://www.ehs.washington.edu/chemical/specific-chemical-hazards/chemotherapy-hazardous-drugs
https://www.ehs.washington.edu/system/files/resources/chemo-hazdrug-safety.pdf
https://novus-environmental.co.uk/blog/disposing-of-cytotoxic-and-cytostatic-waste/
https://www.sps.nhs.uk/articles/identifying-types-of-pharmaceutical-waste-and-disposal-containers/
https://www.sps.nhs.uk/articles/identifying-types-of-pharmaceutical-waste-and-disposal-containers/
https://safety.caltech.edu/documents/16393/Cytotoxic_or_Chemotherapeutic_Drugs_Guidelines.pdf
https://www.safety.rochester.edu/labsafety/UCAR/ExposureControls.pdf
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.emro.who.int/images/stories/pakistan/documents/pak_documents/Guidelines_for_Expired_Medicines.pdf
https://www.uh.edu/ehs/waste-management/waste-types/pharmaceutical-waste/index.php
https://www.uh.edu/ehs/waste-management/waste-types/pharmaceutical-waste/index.php
https://www.benchchem.com/product/b1169686#palifermin-proper-disposal-procedures
https://www.benchchem.com/product/b1169686#palifermin-proper-disposal-procedures
https://www.benchchem.com/product/b1169686#palifermin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1169686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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and industry.
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